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Compound of Interest

Compound Name: 7-Bromo-3-methyl-1H-indole

CAS No.: 86915-22-2

Cat. No.: B1338718

Get Quote

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged

structure" due to its prevalence in a vast number of natural products, pharmaceuticals, and

biologically active compounds.[1][2][3][4] Its versatile scaffold allows for interaction with a

multitude of biological targets, making it a focal point in drug discovery. Within this important

class of heterocycles, 7-Bromo-3-methyl-1H-indole emerges as a particularly valuable

synthetic intermediate.

This guide provides a detailed exploration of 7-Bromo-3-methyl-1H-indole, moving beyond a

simple catalog of properties to deliver field-proven insights for researchers, scientists, and drug

development professionals. We will dissect its synthesis, reactivity, and strategic applications,

emphasizing the causality behind experimental choices that leverage its unique structural

features:

The Indole Core: Provides the fundamental bicyclic aromatic system with inherent biological

relevance.

The C7-Bromo Substituent: A highly versatile functional handle, perfectly positioned for

modern palladium-catalyzed cross-coupling reactions, enabling the strategic introduction of
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diverse molecular fragments.[1][5]

The C3-Methyl Group: This group sterically hinders the C2 position and electronically

influences the pyrrole ring, directing reactivity and potentially modulating the binding affinity

of derivative compounds.

The purpose of this document is to serve as a comprehensive technical resource, empowering

chemists to effectively utilize 7-Bromo-3-methyl-1H-indole as a pivotal building block in the

synthesis of complex, high-value molecules.

Physicochemical and Spectroscopic Profile
A thorough understanding of a starting material's properties is fundamental to its successful

application. The key characteristics of 7-Bromo-3-methyl-1H-indole are summarized below.

For optimal stability, the compound should be stored in a dry, dark environment at room

temperature.[6]

Table 1: Physicochemical Properties of 7-Bromo-3-methyl-1H-indole

Property Value Reference(s)

Molecular Formula C₉H₈BrN [7][8]

Molecular Weight 210.07 g/mol [6][7]

Appearance Light yellow to yellow solid [6]

Boiling Point 325.1±22.0 °C (Predicted) [6]

Density 1.563±0.06 g/cm³ (Predicted) [6]

pKa 15.63±0.30 (Predicted) [6]

CAS Number 86915-22-2 [6][8]

Strategic Synthesis of the Intermediate
The construction of the 7-Bromo-3-methyl-1H-indole scaffold can be achieved through

several established synthetic routes. A common and effective approach is the Fischer indole

synthesis, which involves the acid-catalyzed cyclization of a suitably substituted
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phenylhydrazone. The causality behind this choice lies in its reliability and the commercial

availability of the necessary precursors.

2-Bromo-6-nitrotoluene Reduction
(e.g., SnCl2, HCl) 3-Bromo-2-methylaniline Diazotization

(NaNO2, HCl)
Reduction

(e.g., Na2SO3)  (3-Bromo-2-methylphenyl)hydrazine Condensation
(Acetone) Hydrazone Intermediate Fischer Indole Synthesis

(e.g., H2SO4 or PPA) 7-Bromo-3-methyl-1H-indole

Click to download full resolution via product page

Caption: Synthetic workflow for 7-Bromo-3-methyl-1H-indole via Fischer synthesis.

Experimental Protocol: Fischer Indole Synthesis
This protocol provides a representative, step-by-step methodology for the synthesis of the title

compound.

Step 1: Synthesis of (3-Bromo-2-methylphenyl)hydrazine

To a stirred solution of 3-Bromo-2-methylaniline (1.0 equiv) in concentrated hydrochloric

acid, add a solution of sodium nitrite (1.1 equiv) in water dropwise at 0-5 °C.

Stir the resulting diazonium salt solution for 30 minutes at the same temperature.

In a separate flask, prepare a solution of tin(II) chloride dihydrate (3.0 equiv) in concentrated

hydrochloric acid.

Slowly add the cold diazonium salt solution to the tin(II) chloride solution, ensuring the

temperature remains below 10 °C.

After the addition is complete, allow the mixture to warm to room temperature and stir for 2

hours.

Collect the precipitated hydrazine hydrochloride salt by filtration, wash with a small amount

of cold water, and dry.

Neutralize the salt with a base (e.g., NaOH solution) and extract the free hydrazine into an

organic solvent (e.g., diethyl ether). Dry the organic layer over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure to yield the hydrazine.
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Step 2: Synthesis of 7-Bromo-3-methyl-1H-indole

Dissolve the (3-Bromo-2-methylphenyl)hydrazine (1.0 equiv) in a suitable solvent such as

ethanol or acetic acid.

Add acetone (1.2 equiv) and a catalytic amount of acid (e.g., a few drops of acetic acid).

Heat the mixture to reflux for 1-2 hours to form the corresponding hydrazone. Monitor

progress by TLC.

Cool the reaction mixture and remove the solvent under reduced pressure.

To the crude hydrazone, add a cyclizing agent such as polyphosphoric acid (PPA) or a

mixture of sulfuric acid in ethanol.

Heat the mixture to 80-100 °C for 1-3 hours until cyclization is complete (monitored by TLC).

Pour the reaction mixture onto crushed ice and neutralize with a strong base (e.g., 10 M

NaOH) to pH > 10.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate,

and concentrate.

Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient

of ethyl acetate in hexanes) to afford pure 7-Bromo-3-methyl-1H-indole.

The Cornerstone of Reactivity: Palladium-Catalyzed
Cross-Coupling
The synthetic utility of 7-Bromo-3-methyl-1H-indole is most profoundly demonstrated in its

application in palladium-catalyzed cross-coupling reactions. The C7-bromo substituent serves

as an ideal electrophilic partner for forming new carbon-carbon and carbon-nitrogen bonds,

which are fundamental transformations in the synthesis of pharmaceutical agents.[1]
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Suzuki-Miyaura Coupling: Forging Carbon-Carbon
Bonds
The Suzuki-Miyaura reaction is a robust and highly versatile method for creating biaryl and

heteroaryl-aryl structures.[9] In the context of drug discovery, this reaction allows for the

introduction of diverse aryl and heteroaryl moieties at the 7-position of the indole core, enabling

a systematic exploration of the structure-activity relationship (SAR) by probing interactions

within a target's binding pocket.[1][10] 7-Arylindoles, for instance, are of significant interest as

they can mimic the adenine region of ATP and bind to the hinge region of protein kinases.[1]

The choice of catalyst, base, and solvent is critical for achieving high yields. Catalysts like

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) are effective, and bases such as cesium

carbonate or potassium carbonate are used to activate the boronic acid for the crucial

transmetalation step.[9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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